![molecular formula C12H14ClNO2 B7474660 1-(Azetidin-1-yl)-2-(4-chloro-2-methylphenoxy)ethanone](/img/structure/B7474660.png)
1-(Azetidin-1-yl)-2-(4-chloro-2-methylphenoxy)ethanone
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Overview
Description
1-(Azetidin-1-yl)-2-(4-chloro-2-methylphenoxy)ethanone, also known as ACE, is a chemical compound with potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 1-(Azetidin-1-yl)-2-(4-chloro-2-methylphenoxy)ethanone is not fully understood, but it is believed to work by inhibiting the production of certain enzymes involved in inflammation and pain. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in certain cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain relief medications. Additionally, this compound has been shown to inhibit the growth of certain cancer cells, making it a potential candidate for the development of new cancer treatments.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(Azetidin-1-yl)-2-(4-chloro-2-methylphenoxy)ethanone in lab experiments is that it has been shown to have low toxicity in animal studies. Additionally, this compound is relatively easy to synthesize, making it accessible for researchers. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several potential future directions for research on 1-(Azetidin-1-yl)-2-(4-chloro-2-methylphenoxy)ethanone. One area of focus could be further investigating its anti-inflammatory and analgesic properties, with the goal of developing new pain relief medications. Additionally, further research could be conducted on its potential use in the treatment of cancer, with the goal of developing new cancer treatments. Finally, research could be conducted to better understand the mechanism of action of this compound, which could lead to new insights into its potential applications.
Synthesis Methods
1-(Azetidin-1-yl)-2-(4-chloro-2-methylphenoxy)ethanone can be synthesized using a multi-step process involving the reaction of 4-chloro-2-methylphenol with sodium hydroxide, followed by the reaction of the resulting compound with 2-chloroethyl ethyl ether and azetidine. The final product is purified through recrystallization.
Scientific Research Applications
1-(Azetidin-1-yl)-2-(4-chloro-2-methylphenoxy)ethanone has potential applications in scientific research, particularly in the field of pharmacology. This compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain relief medications. Additionally, this compound has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.
properties
IUPAC Name |
1-(azetidin-1-yl)-2-(4-chloro-2-methylphenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2/c1-9-7-10(13)3-4-11(9)16-8-12(15)14-5-2-6-14/h3-4,7H,2,5-6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQFGEVLXKJEKRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OCC(=O)N2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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